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Compound of Interest

Compound Name: BMS-191095 hydrochloride

Cat. No.: B3340025 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of investigational compounds like BMS-191095 hydrochloride is paramount. This

document provides a comprehensive guide to the necessary personal protective equipment

(PPE), operational procedures, and disposal plans to minimize risk and ensure laboratory

safety.

Personal Protective Equipment (PPE)
When handling BMS-191095 hydrochloride, a powdered solid, a comprehensive PPE strategy

is crucial to prevent exposure through inhalation, skin contact, and eye contact. The following

table summarizes the required PPE.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn. For potent compounds, double-gloving

is recommended.

Eye Protection
Safety glasses with side shields or chemical

splash goggles are mandatory.

Respiratory Protection

A NIOSH-approved respirator (e.g., N95 or

higher) is essential when handling the powder

outside of a containment system.[1]

Body Protection

A disposable lab coat or gown should be worn to

protect clothing and skin. For highly potent

compounds, coveralls may be necessary.[1][2]

Foot Protection
Closed-toe shoes are required in all laboratory

settings.

Operational Plan: From Receipt to Experiment
A systematic approach to handling BMS-191095 hydrochloride will mitigate risks at every

stage.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.

Recommended storage temperatures are -20°C for long-term storage (up to 1 year) and

-80°C for extended periods (up to 2 years).[3]

2. Weighing and Aliquoting:

All handling of the solid compound should be performed in a certified chemical fume hood or

a glove box to minimize inhalation exposure.
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Use dedicated spatulas and weigh boats.

To avoid creating airborne dust, handle the powder gently.

3. Dissolution:

When preparing solutions, add the solvent to the pre-weighed compound slowly.

Ensure the chosen solvent is compatible with the compound and other experimental

components.

4. Experimental Use:

Clearly label all solutions containing BMS-191095 hydrochloride.

When transferring solutions, use appropriate tools such as pipettes to avoid spills.

Always wear the prescribed PPE during experimental procedures.

Disposal Plan
Proper disposal of BMS-191095 hydrochloride and associated waste is critical to prevent

environmental contamination and accidental exposure.

Solid Waste: Unused or expired solid compound should be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations.[4]

Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, weigh boats, and pipette tips, must be collected in a designated,

sealed hazardous waste container.

Liquid Waste: Solutions containing BMS-191095 hydrochloride should be collected in a

labeled, sealed waste container for hazardous liquid waste. Do not pour down the drain.[4]

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.
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dot graph "Safe_Handling_Workflow_for_BMS_191095_Hydrochloride" { graph [rankdir="LR",

splines=ortho, nodesep=0.6]; node [shape=rectangle, style="filled", fontname="Arial",

fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10,

color="#5F6368"];

subgraph "cluster_Preparation" { label="Preparation"; style="filled"; fillcolor="#FFFFFF";

"Don_PPE" [label="Don Appropriate PPE", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Prepare_Work_Area" [label="Prepare Work Area in Fume Hood", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; }

subgraph "cluster_Handling" { label="Handling"; style="filled"; fillcolor="#FFFFFF";

"Weigh_Compound" [label="Weigh Compound", fillcolor="#FBBC05", fontcolor="#202124"];

"Prepare_Solution" [label="Prepare Solution", fillcolor="#FBBC05", fontcolor="#202124"];

"Conduct_Experiment" [label="Conduct Experiment", fillcolor="#FBBC05",

fontcolor="#202124"]; }

subgraph "cluster_Cleanup" { label="Cleanup & Disposal"; style="filled"; fillcolor="#FFFFFF";

"Decontaminate_Area" [label="Decontaminate Work Area", fillcolor="#34A853",

fontcolor="#FFFFFF"]; "Dispose_Waste" [label="Dispose of Waste Properly",

fillcolor="#34A853", fontcolor="#FFFFFF"]; "Doff_PPE" [label="Doff PPE", fillcolor="#34A853",

fontcolor="#FFFFFF"]; }

"Don_PPE" -> "Prepare_Work_Area"; "Prepare_Work_Area" -> "Weigh_Compound";

"Weigh_Compound" -> "Prepare_Solution"; "Prepare_Solution" -> "Conduct_Experiment";

"Conduct_Experiment" -> "Decontaminate_Area"; "Decontaminate_Area" -> "Dispose_Waste";

"Dispose_Waste" -> "Doff_PPE"; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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